Cas no 953743-87-8 (3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide)
3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide
- 3-(AMINOMETHYL)-N-(2-METHOXYETHYL)BENZENESULFONAMIDE
- NE26712
- Z1642388448
- 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide
-
- Inchi: 1S/C10H16N2O3S/c1-15-6-5-12-16(13,14)10-4-2-3-9(7-10)8-11/h2-4,7,12H,5-6,8,11H2,1H3
- InChI Key: NJLZMQINOQFCFG-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(CN)C=1)(NCCOC)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 287
- XLogP3: -0.4
- Topological Polar Surface Area: 89.8
3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A640398-10mg |
3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A640398-50mg |
3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | A640398-100mg |
3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 100mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-80325-0.05g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 0.05g |
$155.0 | 2025-02-20 | |
| Enamine | EN300-80325-0.1g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 0.1g |
$232.0 | 2025-02-20 | |
| Enamine | EN300-80325-0.25g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 0.25g |
$331.0 | 2025-02-20 | |
| Enamine | EN300-80325-0.5g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 0.5g |
$524.0 | 2025-02-20 | |
| Enamine | EN300-80325-1.0g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 1.0g |
$671.0 | 2025-02-20 | |
| Enamine | EN300-80325-2.5g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 2.5g |
$1315.0 | 2025-02-20 | |
| Enamine | EN300-80325-5.0g |
3-(aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide |
953743-87-8 | 95.0% | 5.0g |
$1945.0 | 2025-02-20 |
3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide
Recent Advances in the Study of 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS: 953743-87-8)
In recent years, the compound 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS: 953743-87-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. The unique structural features of this compound, including the aminomethyl and methoxyethyl groups, contribute to its bioactivity and specificity, making it a valuable candidate for further investigation.
Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide. One notable area of research involves its interaction with carbonic anhydrase isoforms, where it has demonstrated selective inhibition properties. This selectivity is of particular interest in the development of targeted therapies for conditions such as glaucoma, epilepsy, and certain cancers. Advanced computational modeling and X-ray crystallography have been employed to map the binding sites and understand the structural basis of its inhibitory activity.
Another significant development is the exploration of this compound's role in modulating neurotransmitter systems. Preliminary findings suggest that 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide may influence GABAergic signaling, which could have implications for the treatment of neurological disorders. In vitro and in vivo studies have provided evidence of its ability to cross the blood-brain barrier, further supporting its potential as a central nervous system (CNS) active agent.
The synthesis and optimization of 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide have also been areas of active research. Recent advancements in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating more extensive pharmacological evaluations. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance its bioavailability and reduce off-target effects, paving the way for the development of next-generation derivatives.
Despite these promising findings, challenges remain in the clinical translation of 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance this compound toward preclinical and clinical trials.
In conclusion, 3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide (CAS: 953743-87-8) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. As new data emerges, this compound may well become a cornerstone in the development of novel treatments for a range of medical conditions.
953743-87-8 (3-(Aminomethyl)-N-(2-methoxyethyl)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)